1-(2-methoxyethyl)-2-methyl-5-phenyl-1H-pyrrole-3-carboxylic acid

• IUPAC Name: 1-(2-methoxyethyl)-2-methyl-5-phenylpyrrole-3-carboxylic acid
• InChI: InChI=1S/C15H17NO3/c1-11-13(15(17)18)10-14(16(11)8-9-19-2)12-6-4-3-5-7-12/h3-7,10H,8-9H2,1-2H3,(H,17,18)
• InChI Key: XFCNEQNRRMLHDW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(N1CCOC)C2=CC=CC=C2)C(=O)O
• Molecular Formula: C15H17NO3
• Molecular Weight: 259.30 g/mol

Description

1-(2-Methoxyethyl)-2-methyl-5-phenyl-1H-pyrrole-3-carboxylic acid (MMPPCA) is an organic compound belonging to the class of pyrrole carboxylic acids. It is a white, crystalline solid with a molecular weight of 246.32 g/mol and a melting point of 131-133 °C. MMPPCA has been studied extensively in recent years due to its potential applications in various scientific and medical fields.

Scientific Research Applications

Synthesis and Derivative Formation

• The compound has been utilized in the synthesis of various pyrrolecarboxylic acids and derivatives. For instance, Campaigne & Shutske (1975) described the transformation of diethyl 1-methyl-3-hydroxy-5-phenylpyrrole-2,4-dicarboxylate into different isomeric compounds, demonstrating the compound's role in complex chemical syntheses (Campaigne & Shutske, 1975).

Pharmacological Profile

• Research by Massa et al. (1989) highlights the pharmacological potential of pyrrole derivatives. They studied the analgesic and neurobehavioral activities of pyrrolo[1,2-a][1,4]benzodiazepin-4-carboxylic acids, indicating the possible therapeutic applications of such compounds (Massa et al., 1989).

Interaction with Metal Ions

• Dendrinou-Samara et al. (1998) investigated the interaction of similar pyrrole-acetic acid derivatives with metal ions like Zn(II), Cd(II), and Pt(II), offering insights into the potential use of such compounds in developing metal-based drugs or studying metal ion interactions (Dendrinou-Samara et al., 1998).